2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide
Overview
Description
2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide, also known as BFMCA, is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of several enzymes and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide involves the inhibition of enzymes that play a crucial role in various physiological processes. For example, tyrosinase is an enzyme involved in the production of melanin, and its inhibition by 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide can reduce skin pigmentation. Acetylcholinesterase and butyrylcholinesterase are enzymes involved in the breakdown of acetylcholine, a neurotransmitter. Inhibition of these enzymes by 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide can increase the levels of acetylcholine in the brain, leading to improved cognitive function.
Biochemical and Physiological Effects
2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide has been shown to have several biochemical and physiological effects. It can reduce the production of melanin, leading to skin lightening. 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide can also reduce inflammation by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. In addition, 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide can improve cognitive function by increasing the levels of acetylcholine in the brain.
Advantages and Limitations for Lab Experiments
2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide has several advantages for lab experiments. It is a potent inhibitor of several enzymes, making it a valuable tool for studying their functions. 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide is also relatively easy to synthesize, which makes it readily available for research purposes. However, 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide has some limitations, including its low solubility in water and its potential toxicity at high concentrations. These limitations need to be taken into consideration when designing experiments using 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide.
Future Directions
There are several future directions for the research on 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide. One potential application is in the development of new drugs for the treatment of skin disorders, such as hyperpigmentation. 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide can also be used to develop new drugs for the treatment of neurodegenerative diseases, such as Alzheimer's disease, by improving cognitive function. In addition, 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide can be used to study the functions of enzymes involved in various physiological processes, leading to a better understanding of their roles in health and disease.
Conclusion
2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide is a chemical compound that has shown promising results in scientific research. Its potent inhibition of several enzymes makes it a valuable tool for studying their functions. 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide has several potential therapeutic applications, including the treatment of skin disorders and neurodegenerative diseases. Further research is needed to fully understand the biochemical and physiological effects of 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide and its potential as a drug candidate.
Scientific Research Applications
2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been found to be a potent inhibitor of several enzymes, including tyrosinase, acetylcholinesterase, and butyrylcholinesterase. 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide has also been shown to inhibit the growth of cancer cells and reduce inflammation. These properties make 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide a promising candidate for the development of new drugs for the treatment of various diseases.
properties
IUPAC Name |
2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15BrClNO4/c1-10-3-4-12(19)7-14(10)20-16(22)9-24-17-13(18)5-11(8-21)6-15(17)23-2/h3-8H,9H2,1-2H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYPFZPHYFUEHJV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NC(=O)COC2=C(C=C(C=C2Br)C=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15BrClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(5-chloro-2-methylphenyl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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